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Compound of Interest

Compound Name: Tgn-020 sodium

Cat. No.: B15621054 Get Quote

For researchers, scientists, and drug development professionals working with TGN-020
sodium, a selective Aquaporin 4 (AQP4) inhibitor, ensuring laboratory safety is paramount.[1]

This guide provides essential, immediate safety and logistical information, including operational

and disposal plans, to foster a secure research environment. While a comprehensive Safety

Data Sheet (SDS) for TGN-020 sodium is not publicly available, this document synthesizes

known data with general best practices for handling chemical compounds.

Immediate Safety and Hazard Information
TGN-020 sodium is a potent research chemical and should be handled with care. The primary

known hazards are outlined below.

Hazard Identification and Precautionary Statements:
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Hazard Class Pictogram Signal Word
Hazard
Statement

Precautionary
Statements

Acute toxicity

(Oral)
GHS07 Warning

H302: Harmful if

swallowed.

P264: Wash skin

thoroughly after

handling. P270:

Do not eat, drink

or smoke when

using this

product. P301 +

P312: IF

SWALLOWED:

Call a POISON

CENTER/doctor

if you feel unwell.

P330: Rinse

mouth. P501:

Dispose of

contents/contain

er to an

approved waste

disposal plant.

Skin

Corrosion/Irritatio

n

GHS07 (Implied) Warning
May cause skin

irritation.

P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection. P302

+ P352: IF ON

SKIN: Wash with

plenty of water.

Eye

Damage/Irritation

GHS07 (Implied) Warning May cause eye

irritation.

P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection. P305
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+ P351 + P338:

IF IN EYES:

Rinse cautiously

with water for

several minutes.

Remove contact

lenses, if present

and easy to do.

Continue rinsing.

Respiratory

Irritation
GHS07 (Implied) Warning

May cause

respiratory tract

irritation.

P261: Avoid

breathing

dust/fume/gas/mi

st/vapors/spray.

P304 + P340: IF

INHALED:

Remove person

to fresh air and

keep comfortable

for breathing.

This table is based on general safety data for similar chemical compounds and should be

treated as a guideline in the absence of a specific SDS for TGN-020 sodium.

Operational Plan for Safe Handling
A systematic approach to handling TGN-020 sodium from receipt to disposal is critical to

minimize exposure and ensure a safe working environment.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Verification: Confirm that the container is clearly labeled as "TGN-020 sodium."

Storage: Store the compound in a cool, dry, and well-ventilated area away from incompatible

materials. Recommended storage temperatures are -20°C for one year or -80°C for two

years.[1]
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Preparation and Use
Controlled Environment: All handling of TGN-020 sodium powder should be conducted in a

designated area, such as a chemical fume hood or a glove box, to prevent inhalation of dust.

Personal Protective Equipment (PPE): Before handling, all personnel must be equipped with

the appropriate PPE as detailed in the following section.

Weighing and Dissolving:

Use a dedicated, calibrated analytical balance within the controlled environment.

When preparing solutions, add the powder slowly to the solvent to avoid splashing. TGN-
020 sodium salt has good aqueous solubility.

Spill Management: In case of a spill, follow established laboratory protocols for chemical

spills. Use an absorbent material to contain the spill, and decontaminate the area thoroughly.

Personal Protective Equipment (PPE)
Given the potential hazards, a comprehensive PPE protocol is mandatory for all personnel

handling TGN-020 sodium.

PPE Category Specification Rationale

Hand Protection Nitrile or neoprene gloves. To prevent skin contact.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from dust

particles and splashes.

Body Protection Laboratory coat.
To protect skin and clothing

from contamination.

Respiratory Protection

NIOSH-approved respirator

with a particulate filter (e.g.,

N95) or a supplied-air

respirator.

To prevent inhalation of the

powder, especially during

weighing and handling of the

solid form.
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Disposal Plan
Proper disposal of TGN-020 sodium and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation: All waste contaminated with TGN-020 sodium, including unused

product, empty containers, and contaminated PPE, must be segregated as chemical waste.

Container Labeling: Waste containers must be clearly labeled with the contents, including the

name "TGN-020 sodium" and the associated hazards.

Disposal Method: Dispose of the chemical waste through a licensed hazardous waste

disposal company. Follow all local, state, and federal regulations for chemical waste

disposal. Do not dispose of TGN-020 sodium down the drain or in the regular trash.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of TGN-020 sodium in a

laboratory setting.

Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE Prepare Controlled Area
(Fume Hood/Glove Box)

Ensure Safety Receive & Inspect
Container

Store Appropriately
(-20°C or -80°C)

If not for immediate use

Weigh Compound

For immediate use

Prepare Solution Conduct Experiment Decontaminate Work Area Segregate & Label Waste Dispose via Licensed
Contractor

Click to download full resolution via product page

Workflow for the safe handling of TGN-020 sodium.
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By adhering to these guidelines, research institutions can ensure the safety of their personnel

while advancing scientific discovery with TGN-020 sodium. It is imperative to continuously

seek updated safety information and to integrate any new findings into laboratory protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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